Cas no 1619896-52-4 (3-(Tert-Butyl)-5-nitropyridine)

• Product Name: 3-(Tert-Butyl)-5-nitropyridine
• CAS No: 1619896-52-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4828126
• Update Time: 2026-02-27

3-(Tert-Butyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-5-nitropyridine
• 3-Nitro-5-(tert-butyl)pyridine
• C(C)(C)(C)C=1C=NC=C(C=1)[N+](=O)[O-]
• 3-(Tert-Butyl)-5-nitropyridine

• Inchi： 1S/C9H12N2O2/c1-9(2,3)7-4-8(11(12)13)6-10-5-7/h4-6H,1-3H3
• InChI Key： HCXCWOCHQZPEMP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=CC(=C1)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 3-(Tert-Butyl)-5-nitropyridine

Professional Introduction to 3-(Tert-Butyl)-5-nitropyridine (CAS No. 1619896-52-4)

3-(Tert-Butyl)-5-nitropyridine, with the chemical formula C₁₁H₁₃N₂O₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1619896-52-4, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 3-(Tert-Butyl)-5-nitropyridine features a pyridine core substituted with a tert-butyl group at the 3-position and a nitro group at the 5-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of the nitro group enhances reactivity, while the tert-butyl group provides steric hindrance, influencing reaction pathways and selectivity.

In recent years, 3-(Tert-Butyl)-5-nitropyridine has been explored for its role in developing novel pharmaceutical agents. Its nitro-substituted pyridine scaffold is particularly interesting because it can serve as a precursor for various bioactive molecules. Researchers have leveraged its reactivity to synthesize derivatives with potential therapeutic effects, including anti-inflammatory and anticancer properties.

One of the most compelling aspects of 3-(Tert-Butyl)-5-nitropyridine is its utility in constructing complex heterocyclic frameworks. The pyridine ring is a cornerstone in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets. By modifying the pyridine ring with electron-withdrawing groups like the nitro group, chemists can fine-tune the compound's electronic properties, enhancing its binding affinity to biological receptors.

The tert-butyl group at the 3-position of 3-(Tert-Butyl)-5-nitropyridine adds an additional layer of functionality that can be exploited in synthetic strategies. This group can participate in various reactions, such as nucleophilic substitution or elimination, allowing for further derivatization. Such versatility makes it an indispensable tool in the chemist's arsenal for constructing intricate molecular architectures.

Recent studies have highlighted the importance of nitroaromatic compounds in drug discovery. The nitro group in 3-(Tert-Butyl)-5-nitropyridine can be reduced to an amine, introducing new reactive sites for further functionalization. This transformation has been utilized to develop novel pharmacophores with enhanced bioavailability and reduced toxicity. Moreover, the nitro group can be used as a handle for photochemical reactions, enabling the synthesis of photoactivatable probes for biological studies.

The agrochemical industry has also shown interest in 3-(Tert-Butyl)-5-nitropyridine. Its structural motifs are found in several herbicides and pesticides, where the nitro group plays a crucial role in their activity against target pests. By studying derivatives of this compound, researchers aim to develop more effective and environmentally friendly agrochemicals that minimize ecological impact.

In conclusion, 3-(Tert-Butyl)-5-nitropyridine (CAS No. 1619896-52-4) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent candidate for further research and development. As synthetic methodologies continue to evolve, the potential uses of this compound are likely to expand, offering new opportunities for innovation in chemical biology and drug discovery.